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Compound of Interest

Compound Name: Indium triiodide

Cat. No.: B076962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

indium triiodide (InI₃), a compound of increasing interest in materials science and as a

precursor in various synthetic applications. This document presents its key quantitative data,

outlines a standard experimental protocol for density determination, and illustrates a common

synthetic pathway.

Core Physicochemical Data
The fundamental properties of indium triiodide are summarized in the table below, providing a

quick reference for researchers. These values represent the most consistently reported data in

the peer-reviewed literature and chemical databases.
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Property Value Notes

Molecular Formula InI₃

Molecular Weight 495.53 g/mol [1][2][3][4]

Density 4.69 g/cm³ [2][3][5]

4.66 g/cm³ at 25 °C[6]

4700 kg/m ³

Appearance
Yellow to dark yellow or

magenta powder/lump
[2][3]

Melting Point 210 °C [2][3][5]

CAS Number 13510-35-5 [1][2][3][6]

Experimental Protocol: Density Determination via
Gas Pycnometry
The density of indium triiodide powder can be accurately determined using a gas pycnometer,

which measures the volume of the solid material by detecting the pressure change of a

displaced inert gas, typically helium. This method is non-destructive and highly precise for solid

samples.

Objective: To determine the skeletal density of a given indium triiodide sample.

Materials:

Indium triiodide powder (anhydrous, ≥99.99% purity)

Gas pycnometer (e.g., a helium pycnometer)

Analytical balance (readable to 0.0001 g)

Sample cell of appropriate volume

Spatula
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Inert gas (ultra-high purity helium)

Methodology:

Calibration:

Calibrate the gas pycnometer according to the manufacturer's instructions using a certified

calibration sphere of known volume.

Perform a series of calibration runs until the measured volume of the sphere is within the

specified tolerance of its certified volume.

Sample Preparation:

Ensure the indium triiodide sample is completely dry, as moisture can affect the accuracy

of the measurement. This can be achieved by drying the sample in a vacuum oven at a

suitable temperature below its melting point.

Weigh the empty, clean sample cell on the analytical balance and record the mass

(m_cell).

Carefully add the indium triiodide powder to the sample cell. The cell should be filled to

between one-third and two-thirds of its volume for optimal results.

Weigh the sample cell containing the indium triiodide powder and record the total mass

(m_total).

Calculate the mass of the sample (m_sample) by subtracting the mass of the empty cell:

m_sample = m_total - m_cell.

Measurement:

Place the loaded sample cell into the analysis chamber of the gas pycnometer.

Seal the chamber and initiate the analysis sequence. The instrument will typically perform

a series of purges with the analysis gas (helium) to remove any adsorbed atmospheric

gases from the sample surface.
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The instrument will then proceed with the volume measurement by pressurizing the

reference chamber, expanding the gas into the sample chamber, and measuring the

resulting equilibrium pressure.

The volume of the sample (V_sample) is calculated by the instrument's software based on

the pressure changes and the known volumes of the reference and sample chambers.

It is recommended to perform multiple measurement cycles (e.g., 5-10) for the same

sample to ensure the stability and reproducibility of the result.

Data Analysis:

The density (ρ) of the indium triiodide is calculated using the formula: ρ = m_sample /

V_sample

The final density is reported as the average of the values obtained from the repeated

measurement cycles. The standard deviation should also be reported to indicate the

precision of the measurement.

Synthetic Pathway of Indium Triiodide
The following diagram illustrates a common and direct method for the synthesis of indium
triiodide, which involves the reaction of elemental indium with iodine.
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Caption: A workflow diagram for the synthesis of indium triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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